2-tert-Butylanthraquinone
2-tert-Butylanthraquinone
Brand Name:
Vulcanchem
CAS No.:
84-47-9
Catalog No.:
VC016819
InChI:
InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
SMILES:
CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula:
C18H16O2
Molecular Weight:
264.324
2-tert-Butylanthraquinone
* For research use only. Not for human or veterinary use.
CAS No.: 84-47-9
Main Products
Catalog No.: VC016819
Molecular Formula: C18H16O2
Molecular Weight: 264.324
| CAS No. | 84-47-9 |
|---|---|
| Product Name | 2-tert-Butylanthraquinone |
| IUPAC Name | 2-tert-butylanthracene-9,10-dione |
| Synonyms | 2-(1,1-dimethylethyl)-10-anthracenedione;2-tert-Butyl-9,10-anthraquinone;2-tert-Butylanthra-9,10-quinone;9,10-Anthracenedione, 2-(1,1-dimethylethyl)-;beta-tert-Butylanthraquinone;LABOTEST-BB LT00159624;2-T-BUTYLANTHRAQUINONE;2-TERT-BUTYLANTHRAQUINONE |
| Molecular Formula | C18H16O2 |
| Molecular Weight | 264.324 |
| InChI | InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3 |
| InChIKey | YTPSFXZMJKMUJE-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O |
| References | 1: Yamaguchi T, Yamaguchi E, Itoh A. Cross-Dehydrogenative C-H Amination of Indoles under Aerobic Photo-oxidative Conditions. Org Lett. 2017 Mar 17;19(6):1282-1285. doi: 10.1021/acs.orglett.7b00026. Epub 2017 Mar 8. PubMed PMID: 28272890. 2: Araki N, Ohno K, Nakai M, Takeyoshi M, Iida M. Screening for androgen receptor activities in 253 industrial chemicals by in vitro reporter gene assays using AR-EcoScreen cells. Toxicol In Vitro. 2005 Sep;19(6):831-42. PubMed PMID: 15950433. |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator
18.0152 g/mol
